BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
BRD-6929 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BRD-6929

Cat. No.: B15566802

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of BRD-6929, a potent and selective inhibitor of class | histone deacetylases
(HDACs) HDAC1 and HDAC2.

Introduction

BRD-6929 is a small molecule inhibitor targeting HDAC1 and HDAC2, enzymes that play a
crucial role in the epigenetic regulation of gene expression. Accurate preparation of stock
solutions is critical for ensuring the reproducibility and reliability of experimental results in cell-
based assays, biochemical assays, and in vivo studies. Dimethyl sulfoxide (DMSO) is the
recommended solvent for preparing BRD-6929 stock solutions.

Materials and Equipment
 BRD-6929 powder

o Anhydrous/High-purity Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance
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Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Quantitative Data Summary

The following table summarizes the key quantitative information for BRD-6929.

Parameter Value Reference
Molecular Weight 351.42 g/mol [1][2]13]
Recommended Solvent Dimethyl Sulfoxide (DMSO) [1112]

5 mg/mL (14.23 mM) to 25

Solubility in DMSO
mg/mL (71.14 mM)

Experimental Protocol: Preparation of a 10 mM
BRD-6929 Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of BRD-6929 in
DMSO.

4.1. Pre-Preparation:
e Ensure all equipment is clean and sterile.

e Bring the BRD-6929 powder and DMSO to room temperature before opening to prevent
condensation, as moisture can affect the solubility and stability of the compound.

o Wear appropriate PPE throughout the procedure.

4.2. Weighing the Compound:
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e On a calibrated analytical balance, carefully weigh out 3.51 mg of BRD-6929 powder.

o Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (
g/mol )

o Mass =10 mM x 0.001 L x 351.42 g/mol = 3.51 mg
o Transfer the weighed powder into a sterile microcentrifuge tube.

4.3. Dissolving the Compound:

Add 1 mL of anhydrous/high-purity DMSO to the microcentrifuge tube containing the BRD-
6929 powder.

Vortex the tube for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, sonicate the solution for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of any precipitate.
4.4. Aliquoting and Storage:

e Once the BRD-6929 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This helps to avoid repeated freeze-thaw cycles
which can degrade the compound.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

e For short-term storage (up to 1 month), store the aliquots at -20°C.
e For long-term storage (up to 6 months), store the aliquots at -80°C.

Diagrams

Experimental Workflow for BRD-6929 Stock Solution Preparation
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Preparation

Gather Materials:
- BRD-6929 Powder
- DMSO
- Tubes, Pipettes, etc.

Weigh 3.51 mg
of BRD-6929

Add 1 mL of DMSO

Vortex to Mix

Precipitate remains
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Caption: Workflow for preparing BRD-6929 stock solution.
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Safety Precautions

« BRD-6929 is a chemical compound for research use only. Handle with care and avoid direct
contact with skin, eyes, and clothing.

« DMSO is a penetrant and can carry other substances through the skin. Always wear gloves
when handling DMSO-containing solutions.

e Work in a well-ventilated area or a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for BRD-6929 for complete safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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